Cas no 2034290-13-4 (5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034290-13-4
• MF: C₁₂H₁₄FNO₃S
• MW: 271.307865619659
• CID: 5332160
• Update Time: 2025-05-24

5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[2.2.1]heptane, 5-[(3-fluoro-4-methylphenyl)sulfonyl]-
• 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H14FNO3S/c1-8-2-3-11(5-12(8)13)18(15,16)14-6-10-4-9(14)7-17-10/h2-3,5,9-10H,4,6-7H2,1H3
• InChI Key： GPDAWUVJZNKJLY-UHFFFAOYSA-N
• SMILES： C12CC(N(S(C3=CC=C(C)C(F)=C3)(=O)=O)C1)CO2

Additional information on 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

5-(3-Fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane: A Novel Compound with Promising Applications in Medicinal Chemistry

5-(3-Fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034290-13-4) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of bicyclic heterocycles, which are known for their diverse biological activities and structural flexibility.

The core structure of 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane features a 2-oxa-5-azabicyclo[2.2.1]heptane ring, which is a seven-membered ring containing one oxygen and one nitrogen atom. This bicyclic system is further functionalized with a 3-fluoro-4-methylbenzenesulfonyl group, adding complexity and potentially enhancing its pharmacological properties.

Recent studies have highlighted the importance of fluorinated and methylated aromatic substituents in modulating the biological activity of small molecules. The presence of the 3-fluoro-4-methylbenzenesulfonyl group in this compound is particularly noteworthy, as it can influence the compound's lipophilicity, metabolic stability, and receptor binding affinity. These properties are crucial for optimizing drug candidates for various therapeutic indications.

In the context of medicinal chemistry, 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane has been investigated for its potential as a lead compound in the development of new drugs. One area of focus has been its activity as a selective inhibitor of specific enzymes involved in disease pathways. For instance, preliminary research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its enzymatic inhibition properties, 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane has also demonstrated promising anti-inflammatory effects in preclinical models. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. The ability to modulate inflammatory responses through targeted small molecules like this compound could open new avenues for therapeutic intervention.

The structural uniqueness of 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane also makes it an attractive candidate for structure-based drug design (SBDD) approaches. SBDD involves using high-resolution structural data to guide the optimization of lead compounds, ensuring that they bind effectively to their intended targets while minimizing off-target effects. This approach can significantly enhance the efficiency and success rate of drug discovery programs.

In addition to its potential therapeutic applications, 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane has also been studied for its synthetic accessibility and chemical stability. The synthesis of this compound typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, facilitating its use in both academic research and industrial settings.

The chemical stability of 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane is another important consideration for its practical application as a drug candidate or research tool. Studies have shown that this compound exhibits good stability under various storage conditions, including exposure to light and air, which is crucial for maintaining its integrity during long-term storage and transportation.

In conclusion, 5-(3-fluoro-4-methylbenzenesulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034290-13-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its promising biological activities, make it an exciting area of ongoing research and development.